Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl-

• Molecular Formula: C22H19NO2S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: N-(3-benzoylphenyl)-2-benzylsulfanylacetamide
• InChI: InChI=1S/C22H19NO2S/c24-21(16-26-15-17-8-3-1-4-9-17)23-20-13-7-12-19(14-20)22(25)18-10-5-2-6-11-18/h1-14H,15-16H2,(H,23,24)
• InChI Key: UHCTYUCDFBXVQR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=CC=CC(=C2)C(=O)C3=CC=CC=C3

Description

Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl-, also known as BBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBS is a thiol-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- is not yet fully understood. However, studies have shown that Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- inhibits the activity of the enzyme histone deacetylase (HDAC), which plays a crucial role in the regulation of gene expression. Inhibition of HDAC activity leads to the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been found to have various biochemical and physiological effects. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their death. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has also been found to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. In addition, Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been shown to inhibit the growth of fungi and bacteria, leading to their death.

Advantages and Limitations for Lab Experiments

Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has several advantages for lab experiments. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- is relatively easy to synthesize, making it readily available for research purposes. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- is also stable under standard laboratory conditions, making it easy to handle. However, Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has some limitations for lab experiments. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has low solubility in water, making it difficult to dissolve in aqueous solutions. In addition, Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has low bioavailability, making it difficult to administer in vivo.

Future Directions

There are several future directions for research on Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl-. One direction is the development of more efficient synthesis methods for Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl-. Another direction is the investigation of the mechanism of action of Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- in more detail. Further research is also needed to investigate the potential applications of Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- in the treatment of cancer, inflammatory diseases, and infections. In addition, more research is needed to investigate the toxicity and safety of Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- in vivo.
Conclusion
Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- is a thiol-based compound that has potential applications in various fields of scientific research. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been shown to inhibit the growth of cancer cells, have anti-inflammatory properties, and inhibit the growth of fungi and bacteria. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has several advantages for lab experiments, but also has some limitations. There are several future directions for research on Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl-, including the development of more efficient synthesis methods, investigation of the mechanism of action, and investigation of its potential applications in different fields.

Synthesis Methods

Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- can be synthesized using various methods, including the reaction of 3-benzoylbenzenethiol with benzyl chloride in the presence of a base. The reaction yields Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- as a yellow solid with a melting point of 162-165°C. Another method involves the reaction of 3-benzoylbenzenethiol with benzyl bromide in the presence of triethylamine. The reaction yields Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- as a white solid with a melting point of 141-142°C.

Scientific Research Applications

Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been found to have potential applications in various fields of scientific research. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for cancer treatment. Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases. In addition, Acetamide, N-(3-benzoylphenyl)-2-benzylsulfanyl- has been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.